Cas no 1448072-02-3 (N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide)

• Product Name: N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide
• CAS No: 1448072-02-3
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 6575790
• PubChem ID: 71808283
• Update Time: 2025-07-21

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide
• 1448072-02-3
• N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]cyclohexanecarboxamide
• N-[(1-METHYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]CYCLOHEXANECARBOXAMIDE
• N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohexanecarboxamide
• AKOS024563069
• CHEMBL4952810
• F6440-2326

• Inchi： 1S/C16H25N3O/c1-19-15-10-6-5-9-13(15)14(18-19)11-17-16(20)12-7-3-2-4-8-12/h12H,2-11H2,1H3,(H,17,20)
• InChI Key： RITYNTMYPPAAGI-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NCC1C2CCCCC=2N(C)N=1

Computed Properties

• Exact Mass: 275.199762429g/mol
• Monoisotopic Mass: 275.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide

Comprehensive Overview of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide (CAS No. 1448072-02-3)

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide (CAS No. 1448072-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of indazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its molecular framework, which combines a tetrahydroindazole core with a cyclohexanecarboxamide moiety, offering a promising scaffold for drug discovery and development.

The growing interest in N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide aligns with current trends in small molecule therapeutics and targeted drug design. With the rise of precision medicine, compounds like this are being explored for their potential to modulate specific biological pathways. For instance, indazole derivatives have been studied for their roles in kinase inhibition, neuroprotection, and anti-inflammatory effects. These properties make CAS No. 1448072-02-3 a subject of interest for researchers investigating treatments for chronic diseases, neurological disorders, and immune-related conditions.

From a synthetic chemistry perspective, the preparation of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide involves multi-step organic reactions, including cyclization, amination, and acylation. The compound's purity and yield are critical factors for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and ensure quality control. These methodologies are essential for meeting the stringent requirements of pharmaceutical research and regulatory compliance.

In the context of drug discovery, the pharmacokinetic and pharmacodynamic profiles of CAS No. 1448072-02-3 are of paramount importance. Early-stage studies focus on its solubility, stability, and bioavailability, which are key determinants of its therapeutic potential. Additionally, computational modeling and molecular docking studies are often conducted to predict its interactions with biological targets, such as enzymes or receptors. These in silico approaches help streamline the drug development process by identifying promising candidates before extensive laboratory testing.

The versatility of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide extends beyond pharmaceuticals. It is also explored in material science and chemical biology for applications such as fluorescent probes or ligands for catalysis. Its robust chemical structure makes it a valuable building block for designing functional materials with tailored properties. This interdisciplinary appeal underscores the compound's significance in both academic and industrial research settings.

As the scientific community continues to investigate N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohexanecarboxamide, its potential applications are expected to expand. Future research may explore its efficacy in combination therapies or its role in personalized medicine. With advancements in AI-driven drug discovery and high-content screening, the compound's utility could be further optimized for specific therapeutic niches. For now, it remains a compelling subject of study for chemists, biologists, and pharmacologists alike.